2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H25N3O3/c1-18-12-13-19-15-20(16-27-21-8-4-3-5-9-21)26(31)29(23(19)14-18)17-25(30)28-22-10-6-7-11-24(22)32-2/h3-15,27H,16-17H2,1-2H3,(H,28,30)
• InChI Key: ATEARGBZIUFCGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2CC(=O)NC3=CC=CC=C3OC)CNC4=CC=CC=C4
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol

Description

2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.504. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Neuroprotective Applications

A novel anilidoquinoline derivative exhibited significant antiviral and antiapoptotic effects, demonstrating therapeutic efficacy in treating Japanese encephalitis. This compound showed a notable decrease in viral load and an increase in survival rates in virus-infected mice, highlighting its potential as a treatment option for such viral infections (Ghosh et al., 2008).

Structural and Fluorescence Properties

Research on isoquinoline derivatives, including those similar to the compound , has provided insights into their structural aspects and properties, especially when forming salt and inclusion compounds. These studies have revealed that certain derivatives can form gels or crystalline solids with mineral acids, and display enhanced fluorescence emission, which could be useful in materials science and sensor applications (Karmakar et al., 2007).

Antimicrobial Activity

Quinazolinone derivatives have been synthesized and tested for their antimicrobial activities, showcasing the versatility of such compounds in developing new antimicrobial agents. This research underscores the potential of these derivatives in addressing the need for novel antimicrobials amid growing resistance to existing drugs (Habib et al., 2012).

Osteoarthritis Research

In a study targeting early osteoarthritis, a chemical compound closely related to the specified molecule was identified as a potential candidate for attenuating matrix-degrading enzymes in affected joints. This compound demonstrated the ability to reduce MMP13 mRNA expression in IL-1β-stimulated chondrosarcoma cells, indicating its therapeutic potential in osteoarthritis management (Inagaki et al., 2022).